3-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95%

• IUPAC Name: 3-(4-fluoro-3-methoxycarbonylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H10FNO4/c1-20-14(19)10-6-8(2-3-12(10)15)11-7-16-5-4-9(11)13(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: JUCZRBSAWALDGB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=C(C=CN=C2)C(=O)O)F
• Molecular Formula: C14H10FNO4
• DSSTOX Substance ID: DTXSID20688147
• Molecular Weight: 275.23 g/mol
• CAS RN: 1261936-51-9

Description

3-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% (3-FMCI) is an organic compound belonging to the class of isonicotinic acid derivatives. It is a white, crystalline solid with an extremely low solubility in water and a melting point of approximately 150°C. 3-FMCI has been used in various scientific and medical research applications, including drug and enzyme inhibition studies, as well as cell culture and biochemistry experiments.

Scientific Research Applications

3-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% has been used in a variety of scientific and medical research applications. It has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain. In addition, it has been used as an inhibitor of the enzyme phosphodiesterase, which is involved in the breakdown of cyclic nucleotides such as cAMP and cGMP. 3-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% has also been used in cell culture and biochemistry experiments, as well as drug and enzyme inhibition studies.

Mechanism of Action

3-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% acts as an inhibitor of acetylcholinesterase and phosphodiesterase enzymes. Acetylcholinesterase is an enzyme that breaks down acetylcholine, a neurotransmitter involved in the transmission of nerve impulses. Phosphodiesterase is an enzyme that breaks down cyclic nucleotides such as cAMP and cGMP, which are involved in the regulation of various cellular processes. By inhibiting these enzymes, 3-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% can affect the activity of these neurotransmitters and cyclic nucleotides, thus influencing the activity of various cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% are largely dependent on the concentration of the compound and the type of enzyme being inhibited. At low concentrations, 3-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% can inhibit the activity of acetylcholinesterase and phosphodiesterase enzymes, resulting in increased levels of acetylcholine and cyclic nucleotides in the body. This can lead to increased nerve impulse transmission and increased cellular activity, respectively. At higher concentrations, 3-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% can cause inhibition of other enzymes involved in the regulation of cellular processes, leading to a variety of biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

The use of 3-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% in lab experiments offers several advantages. It is a relatively inexpensive compound and is relatively easy to synthesize. In addition, it is soluble in organic solvents, making it easy to work with in laboratory settings. However, there are some limitations to its use in lab experiments. It is not very soluble in water, making it difficult to use in aqueous solutions. In addition, its low solubility in water can make it difficult to accurately measure and control its concentration in aqueous solutions.

Future Directions

The use of 3-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% in scientific and medical research has the potential to lead to a variety of new discoveries and applications. For example, further research could be conducted to explore the effects of 3-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% on other enzymes involved in the regulation of cellular processes. In addition, further research could be conducted to explore the potential therapeutic applications of 3-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95%, such as its use as an inhibitor of acetylcholinesterase in the treatment of neurological disorders. Finally, further research could be conducted to explore the potential of 3-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% as a drug delivery system, as its low solubility in water could be beneficial for the controlled release of drugs.

Synthesis Methods

3-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% can be synthesized from 4-fluorobenzaldehyde and 3-methoxycarbonylphenyl isonicotinate through a two-step reaction process. The first step involves the condensation of 4-fluorobenzaldehyde and 3-methoxycarbonylphenyl isonicotinate in the presence of an acid catalyst, such as p-toluenesulfonic acid. The second step involves the hydrolysis of the resulting product with a base, such as sodium hydroxide, to yield 3-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95%.